Cas no 618109-05-0 (Voriconazole N-Oxide)

Voriconazole N-Oxide Properties

Names and Identifiers

• Voriconazole N-Oxide
• (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• A-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol
• A-(2,4-Difluorophenyl)-5-fluoro-
• A-methyl-
• AR,
• CHEBI:175687
• 4-((2S,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)-5-fluoropyrimidine 1-oxide
• UNII-684933R4SK
• AKOS025394780
• 4-[(2S,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-5-fluoropyrimidin-1-ium-1-olate
• SCHEMBL15879291
• UK-121265
• UK 121265
• DTXSID90434719
• UK-121,265
• (2R,3s)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxido-4-pyrimidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol
• HY-137989
• DB-222751
• 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, 1-oxide, (alphaR,betaS)-
• Q27264211
• 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, 1-OXIDE, (.ALPHA.R,.BETA.S)-
• 684933R4SK
• (2R,3S)-2-(2,4-diluorophenyl)-3-(5-luoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• (alphaR,betaS)-alpha-(2,4-Difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1-oxide-4-pyrimidineethanol
• 618109-05-0
• 4-Pyrimidineethanol, ?-(2,4-difluorophenyl)-5-fluoro-?-methyl-?-(1H-1,2,4-triazol-1-ylmethyl)-, 1-oxide, (?R,?S)-; UK 121265; Voriconazole N-oxide
• CS-0143533
• UK 121,265
• UK121,265
• DTXCID40385545
• UK121265
• 4-Pyrimidineethanol, a-(2,4-difluorophenyl)-5-fluoro-ss-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-, 1-oxide, (aR,ssS)-; UK 121265; Voriconazole N-oxide
• +Expand

• InChIKey： KPLFPLUCFPRUHU-MGPLVRAMSA-N
• Inchi： InChI=1S/C16H14F3N5O2/c1-10(15-14(19)5-24(26)9-21-15)16(25,6-23-8-20-7-22-23)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1
• SMILES： C[C@@H](c1c(c[n+](cn1)[O-])F)[C@](Cn2cncn2)(c3ccc(cc3F)F)O

Computed Properties

• Exact Mass: 365.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 365.10995919g/mol
• Heavy Atom Count: 26
• Complexity: 479
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• LogP: 2.21040
• PSA: 89.29000
• Boiling Point: 569.5±60.0 °C at 760 mmHg
• Melting Point: 75-77°C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 298.2±32.9 °C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Ethyl Acetate (Slightly), Met
• Density: 1.5±0.1 g/cm3